5-methyl-1H-pyrazole-4-sulfonyl chloride
Overview
Description
5-methyl-1H-pyrazole-4-sulfonyl chloride is a chemical compound with the molecular formula C4H5ClN2O2S . It is a unique chemical used in laboratory settings .
Molecular Structure Analysis
The molecular structure of 5-methyl-1H-pyrazole-4-sulfonyl chloride consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The sulfonyl chloride group is attached to the 4-position of the pyrazole ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-methyl-1H-pyrazole-4-sulfonyl chloride are not fully detailed in the available resources. The molecular weight is 180.61300 .
Scientific Research Applications
Medicinal Chemistry
5-methyl-1H-pyrazole-4-sulfonyl chloride: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its pyrazole core is a common motif in many therapeutic agents due to its biological relevance and potential for chemical modification . This compound can be utilized to develop new drugs with antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic properties .
Agriculture
In the agricultural sector, 5-methyl-1H-pyrazole-4-sulfonyl chloride serves as a precursor for the synthesis of agrochemicals. It can be used to create novel pesticides and herbicides, contributing to the development of more efficient and environmentally friendly agricultural practices .
Organic Synthesis
This compound plays a crucial role in organic synthesis, particularly in the construction of pyrazole derivatives. It acts as a building block for various synthetic routes, including transition-metal-catalyzed reactions and photoredox processes . These derivatives are essential for creating complex molecules with potential applications in different chemical industries.
Chemical Industry
5-methyl-1H-pyrazole-4-sulfonyl chloride: is used in the chemical industry as an intermediate for the synthesis of dyes, pigments, and other specialty chemicals . Its reactivity allows for the introduction of sulfonyl groups into other molecules, which can alter their physical and chemical properties for specific applications.
Materials Science
In materials science, this compound can be used to synthesize new polymers and coatings with unique properties. It can impart thermal stability, resistance to degradation, and other desirable characteristics to materials used in various technological applications .
Environmental Science
The compound’s role in environmental science includes the development of sensors and assays for detecting environmental pollutants. Its chemical structure can be tailored to interact with specific contaminants, allowing for more accurate monitoring and control of environmental quality .
Analytical Chemistry
In analytical chemistry, 5-methyl-1H-pyrazole-4-sulfonyl chloride is utilized for developing analytical reagents and methods. It can be part of the synthesis of compounds used in chromatography, spectroscopy, and other analytical techniques to detect and quantify substances .
Catalyst Development
Recent studies have explored the use of pyrazole derivatives as catalysts in various chemical reactions5-methyl-1H-pyrazole-4-sulfonyl chloride can be modified to create catalysts that facilitate reactions under milder conditions, increasing efficiency and reducing environmental impact .
Safety and Hazards
properties
IUPAC Name |
5-methyl-1H-pyrazole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN2O2S/c1-3-4(2-6-7-3)10(5,8)9/h2H,1H3,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAIPHBVEKLIHCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-1H-pyrazole-4-sulfonyl chloride | |
CAS RN |
1179918-36-5 |
Source
|
| Record name | 5-methyl-1H-pyrazole-4-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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